2-methoxy-2-phenyl-N'-[3-(trifluoromethyl)benzylidene]acetohydrazide

• IUPAC Name: 2-methoxy-2-phenyl-N-[(E)-[3-(trifluoromethyl)phenyl]methylideneamino]acetamide
• InChI: InChI=1S/C17H15F3N2O2/c1-24-15(13-7-3-2-4-8-13)16(23)22-21-11-12-6-5-9-14(10-12)17(18,19)20/h2-11,15H,1H3,(H,22,23)/b21-11+
• InChI Key: WRNIIZYDSRMLQC-SRZZPIQSSA-N
• Canonical SMILES: COC(C1=CC=CC=C1)C(=O)NN=CC2=CC(=CC=C2)C(F)(F)F
• Isomeric SMILES: COC(C1=CC=CC=C1)C(=O)N/N=C/C2=CC(=CC=C2)C(F)(F)F
• Molecular Formula: C17H15F3N2O2
• DSSTOX Substance ID: DTXSID90416934
• Molecular Weight: 336.31 g/mol
• CAS RN: 5552-78-3

Description

The compound “2-methoxy-2-phenyl-N’-[3-(trifluoromethyl)benzylidene]acetohydrazide” is a complex organic molecule. It contains a methoxy group (OCH3), a phenyl group (C6H5), a trifluoromethyl group (CF3), and an acetohydrazide group (CH3C(O)NHNH2). The presence of these functional groups suggests that this compound may have interesting chemical properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the phenyl and trifluoromethyl groups could potentially introduce steric hindrance and electronic effects, influencing the compound’s reactivity.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. The trifluoromethyl group is electron-withdrawing, which could make the compound susceptible to nucleophilic attack. The acetohydrazide group could potentially undergo condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. For example, the presence of the polar acetohydrazide group could influence its solubility in different solvents. The trifluoromethyl group could increase its stability and resistance to metabolism if it’s used as a drug.

Mechanism of Action

Without specific context, it’s difficult to predict the exact mechanism of action of this compound. If it’s intended for use as a drug, its mechanism would depend on its interactions with biological targets. If it’s a reagent in a chemical reaction, its mechanism would depend on the reaction conditions and other reactants.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. Proper safety measures should be taken when handling it, including the use of personal protective equipment. It’s important to refer to the Material Safety Data Sheet (MSDS) for detailed safety information.

Future Directions

The study of this compound could open up new avenues in various fields, depending on its properties and applications. For instance, if it shows promising biological activity, it could be further studied as a potential pharmaceutical compound.